Cas no 2140933-75-9 (3-(ethylsulfanyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(ethylsulfanyl)-2,2-dimethylpropan-1-ol
• CAS No: 2140933-75-9
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 5844798
• PubChem ID: 165628682
• Update Time: 2025-06-27

3-(ethylsulfanyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-2,2-dimethylpropan-1-ol
• 2140933-75-9
• EN300-1789202

• Inchi： 1S/C7H16OS/c1-4-9-6-7(2,3)5-8/h8H,4-6H2,1-3H3
• InChI Key： HCGVPLWXVLPXRC-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)(C)CO

Computed Properties

• Exact Mass: 148.09218630g/mol
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-(ethylsulfanyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(Ethylsulfanyl)-2,2-Dimethylpropan-1-Ol (CAS No. 2140933-75-9)

3-(Ethylsulfanyl)-2,2-dimethylpropan-1-ol (commonly referred to as CAS No. 2140933-75-9) is a versatile organic compound with significant applications in various industries. This compound belongs to the class of thiols and is characterized by its unique structure, which includes an ethylsulfanyl group and a tertiary alcohol moiety. The molecule's structure plays a crucial role in its chemical reactivity and physical properties, making it a valuable component in numerous chemical processes.

The synthesis of 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-ol involves the reaction of an appropriate thiol with an alcohol derivative under specific conditions. Recent advancements in catalytic methods have enhanced the efficiency of this synthesis, reducing production costs and improving yield rates. Researchers have also explored the use of green chemistry principles to develop more sustainable synthesis pathways for this compound.

One of the most notable applications of CAS No. 2140933-75-9 is in the field of pharmaceuticals. Its thiol group allows for strong interactions with biological molecules, making it a potential candidate for drug delivery systems. Studies have shown that this compound can act as a stabilizing agent in formulations, enhancing the bioavailability of active pharmaceutical ingredients.

In addition to its pharmaceutical applications, 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-ol is widely used in the production of high-performance materials. Its ability to form stable complexes with metal ions has led to its incorporation into advanced polymers and coatings. Recent research has focused on optimizing these materials for use in extreme environmental conditions, such as high temperatures and corrosive environments.

The chemical stability and reactivity of CAS No. 2140933-75-9 make it an ideal choice for various industrial processes. For instance, it serves as an effective solvent in organic synthesis reactions due to its ability to dissolve a wide range of organic compounds. Moreover, its role as a ligand in catalytic systems has been explored extensively, with promising results in improving reaction kinetics.

From an environmental perspective, understanding the degradation pathways of 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-ol is critical for assessing its ecological impact. Recent studies have revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding aligns with global efforts to develop eco-friendly chemicals and processes.

In conclusion, CAS No. 2140933-75-9, or 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-ol, is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.